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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
succinic anhydride-13Cz, a stable isotope-labeled compound. Adherence to these procedures is
critical for ensuring laboratory safety and regulatory compliance. As succinic anhydride-13Cz is
not radioactive, no special precautions for radioactivity are required. Disposal procedures are
consistent with those for unlabeled succinic anhydride.

Immediate Safety and Hazard Mitigation

Succinic anhydride is a corrosive solid that can cause severe skin burns and eye damage. It is
also a respiratory irritant and may cause allergic skin reactions. In the event of a spill or
exposure, immediate action is crucial.
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Hazard Mitigation Protocol

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated

clothing. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.

) Move to fresh air. If breathing is difficult, give
Inhalation ) ]
oxygen. Seek medical attention.

Do NOT induce vomiting. Give large quantities
) of water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

For small spills of solid material, carefully sweep
up and place in a designated, labeled waste
Spil container. Avoid generating dust. For larger
spills, evacuate the area and contact your
institution's Environmental Health and Safety

(EHS) department.

Personal Protective Equipment (PPE)

All personnel handling succinic anhydride-t3C2 must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
IS recommended.
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Disposal Procedures

The guiding principle for the disposal of succinic anhydride-13C: is to treat it as a hazardous
chemical waste, in full compliance with local, state, and federal regulations.

Unused or Expired Solid Succinic Anhydride-*3*C:

» Containerization: Ensure the original container is securely sealed. If the original container is
compromised, transfer the material to a new, compatible, and properly labeled container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full
chemical name "Succinic anhydride-13C2" and the associated hazards (Corrosive).

o Storage: Store the sealed and labeled waste container in a designated hazardous waste
accumulation area, away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.

» Pickup: Arrange for pickup by your institution's EHS department or a licensed hazardous
waste disposal contractor.

Contaminated Labware and Debris

e Segregation: Separate contaminated labware (e.g., glassware, plasticware) and debris (e.qg.,
weigh boats, contaminated paper towels) from non-hazardous waste.

» Rinsing: Whenever possible, rinse contaminated labware with a suitable solvent (e.g.,
acetone, ethanol) to remove residual succinic anhydride. The resulting solvent rinse should
be collected and disposed of as hazardous liquid waste (see Section 3.3).

o Containerization: Place rinsed, non-breakable labware and debris in a designated, puncture-
resistant, and clearly labeled hazardous waste container. For broken glassware, use a
specific "sharps"” container for hazardous waste.

e Labeling: Label the container as "Hazardous Waste" and list the contaminant "Succinic
anhydride-13C2."

o Disposal: Arrange for pickup by your institution's EHS department or a licensed hazardous
waste disposal contractor.
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Solutions Containing Succinic Anhydride-*3*Cz2

o Collection: Collect all aqueous and organic solutions containing succinic anhydride-13Cz in a
designated, sealed, and compatible hazardous waste container.

o Neutralization (Aqueous Solutions): Due to the reactivity of succinic anhydride with water to
form the less hazardous succinic acid, small quantities of aqueous solutions may be
considered for neutralization as a pre-treatment step, if permitted by your institution's EHS.
This process should only be performed by trained personnel.

o Protocol: Slowly add the aqueous succinic anhydride solution to a stirred, dilute solution of
sodium bicarbonate. Monitor for off-gassing. The resulting solution of succinate salt may
be less hazardous, but should still be disposed of as chemical waste. Consult your EHS
department before attempting any neutralization.

» Containerization: Use a clearly labeled, leak-proof container appropriate for the solvent (e.g.,
glass for organic solvents).

o Labeling: Label the container as "Hazardous Waste," list all chemical constituents including
solvents and "Succinic anhydride-13C2," and indicate the approximate concentrations.

» Disposal: Arrange for pickup by your institution's EHS department or a licensed hazardous
waste disposal contractor.

Experimental Protocols

Hydrolysis of Succinic Anhydride for Disposal Pre-treatment (for small, residual amounts in
aqueous solution, with EHS approval):

o Preparation: In a fume hood, prepare a dilute solution of sodium bicarbonate in a beaker of
appropriate size. Use a magnetic stirrer to ensure continuous mixing.

» Addition: Slowly and carefully add the aqueous solution containing residual succinic
anhydride-13C: to the stirring sodium bicarbonate solution.

o Observation: Observe the reaction for any signs of effervescence (CO:z evolution). Continue
stirring until gas evolution ceases.
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e pH Check: Check the pH of the final solution to ensure it is near neutral.

o Collection: Transfer the resulting solution to a labeled hazardous waste container for
disposal.

Logical Workflow for Disposal

Caption: Logical workflow for the disposal of succinic anhydride-13C2 waste streams.

Signaling Pathway for Hydrolysis

The primary chemical transformation relevant to the disposal of aqueous solutions of succinic
anhydride is its hydrolysis to succinic acid.

—
)

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of succinic anhydride to succinic acid.

 To cite this document: BenchChem. [Proper Disposal of Succinic Anhydride-13C2: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3065980#succinic-anhydride-13c2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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